Cas no 939-19-5 (3-Hydroxycoumarin)

3-Hydroxycoumarin structure
3-Hydroxycoumarin structure
Product Name:3-Hydroxycoumarin
CAS No:939-19-5
MF:C9H6O3
MW:162.142142772675
MDL:MFCD00017490
CID:807720
PubChem ID:354334802
Update Time:2024-10-25

3-Hydroxycoumarin Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,3-hydroxy-
    • 3-Hydroxy-2H-chromen-2-one
    • 3-HYDROXYCOUMARIN
    • HYDROXYCOUMARIN, 3-(RG)
    • HYDROXYCOUMARIN, 3-(RG) PrintBack
    • 2,3-DIHYDROXYCOUMARIN
    • 3-hydroxy<1>benzopyran-2-one
    • 3-hydroxy-2-benzopyrone
    • 3-Hydroxy-2H-1-benzopyran-2-on
    • 3-hydroxychromone
    • 3-hydroxy-coumari
    • 3-Hydroxycoumarine
    • AURORA KA-3736
    • hydroxy-coumarin
    • HYDROXYCOUMARIN,3
    • hydroxycoumarin
    • 3-hydroxychromen-2-one
    • 3 Hydroxycoumarin
    • 3-Hydroxy-2H-1-benzopyran-2-one
    • 3-Hydroxy-chromen-2-one
    • RQX0CMD9PN
    • COUMARIN, 3-HYDROXY-
    • 2H-1-Benzopyran-2-one, hydroxy-
    • 2H-1-Benzopyran-2-one, 3-hydroxy-
    • 3-hydroxychromenone
    • 3-hydroxy-coumarin
    • NSC74691
    • Spectrum_000476
    • SpecPlus_000860
    • Spectrum5_000232
    • Spectrum2_000805
    • Sp
    • 3-Hydroxy-2H-1-benzopyran-2-one (ACI)
    • Coumarin, 3-hydroxy- (7CI, 8CI)
    • 3-Coumarinol
    • 3-Hydroxy-cumarin
    • NSC 74691
    • MS-22894
    • Q27194434
    • CHEBI:113542
    • AMY202100133
    • 939-19-5
    • NSC-74691
    • 5-18-01-00376 (Beilstein Handbook Reference)
    • EINECS 213-355-3
    • BDBM50206007
    • KBio2_000956
    • NCGC00178445-01
    • AN-829/40355682
    • NCGC00095536-01
    • AKOS015916452
    • CS-0094421
    • BRN 0128032
    • NS00039762
    • MFCD00017490
    • KBio2_006092
    • 43070-85-5
    • DivK1c_006956
    • o-Hydroxyphenylpyruvic acid lactone
    • FT-0633159
    • DTXSID50239863
    • SPBio_000669
    • KBio3_002334
    • MJKVTPMWOKAVMS-UHFFFAOYSA-N
    • CCG-39664
    • BSPBio_002834
    • KBioSS_000956
    • KBio1_001900
    • H1585
    • T73087
    • Spectrum4_001576
    • SPECTRUM211538
    • KBioGR_002132
    • CHEMBL150372
    • KBio2_003524
    • BRD-K92019075-001-02-0
    • NCGC00095536-02
    • SDCCGMLS-0066523.P001
    • UNII-RQX0CMD9PN
    • PD002122
    • HY-127170
    • SCHEMBL76090
    • hydroxy-2H-chromen-2-one
    • Spectrum3_001267
    • DB-294344
    • DB-057448
    • 3-Hydroxycoumarin
    • MDL： MFCD00017490
    • Inchi： 1S/C9H6O3/c10-7-5-6-3-1-2-4-8(6)12-9(7)11/h1-5,10H
    • InChI Key： MJKVTPMWOKAVMS-UHFFFAOYSA-N
    • SMILES： O=C1C(O)=CC2C(=CC=CC=2)O1
    • BRN： 0128032

Computed Properties

  • Exact Mass: 162.03200
  • Monoisotopic Mass: 162.031694
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.446
  • Melting Point: 151.0 to 155.0 deg-C
  • Boiling Point: 369.9 °C at 760 mmHg
  • Flash Point: 174.7 °C
  • Refractive Index: 1.659
  • PSA: 50.44000
  • LogP: 1.49860
  • Solubility: Not determined
  • λmax: 307(MeOH)(lit.)

3-Hydroxycoumarin Security Information

3-Hydroxycoumarin Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Hydroxycoumarin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
069134-1g
3-Hydroxy-2H-chromen-2-one
 939-19-5 97%
1g
 ￡26.00 2022-03-01
Fluorochem
069134-5g
3-Hydroxy-2H-chromen-2-one
 939-19-5 97%
5g
 ￡104.00 2022-03-01
Fluorochem
069134-25g
3-Hydroxy-2H-chromen-2-one
 939-19-5 97%
25g
 ￡477.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H305006-250mg
3-Hydroxycoumarin
 939-19-5 97%
250mg
 ¥135.90 2023-09-02
TRC
H714556-250mg
3-Hydroxycoumarin
 939-19-5
250mg
 $64.00 2023-05-18
TRC
H714556-1g
3-Hydroxycoumarin
 939-19-5
1g
 $ 90.00 2022-06-04
TRC
H714556-2.5g
3-Hydroxycoumarin
 939-19-5
2.5g
 $ 170.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
QB726-200mg
3-Hydroxycoumarin
 939-19-5 98.0%(GC&T)
200mg
 ￥558.0 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T8002-50 mg
3-Hydroxycoumarin
 939-19-5 99.91%
50mg
 ￥417.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T8002-200 mg
3-Hydroxycoumarin
 939-19-5 99.91%
200mg
 ￥987.00 2022-04-26

3-Hydroxycoumarin Production Method

Production Method 1

779-30-6 779-30-6
939-19-5 939-19-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  4 h, reflux
Reference
Synthesis and biological evaluation of alkoxycoumarins as novel nematicidal constituents
Takaishi, Kazuto; Izumi, Minoru; Baba, Naomichi; Kawazu, Kazuyoshi; Nakajima, Shuhei, Bioorganic & Medicinal Chemistry Letters, 2008, 18(20), 5614-5617

Production Method 2

90-02-8 90-02-8
543-24-8 543-24-8
939-19-5 939-19-5
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic acid ,  Acetic anhydride ;  reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  reflux
Reference
New efficient synthesis of pyrido[2,3-c]- and pyrido[3,2-c]coumarin derivatives
Pave, Gregoire; Chalard, Pierre; Viaud-Massuard, Marie-Claude; Troin, Yves; Guillaumet, Gerald, Synlett, 2003, (7), 987-990

Production Method 3

4732-72-3 4732-72-3
939-19-5 939-19-5
Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
Reactions of some diazoalkanes with isatin, N-methylisatin, coumarandione, and thionaphthenequinone
Eistert, Bernd; Selzer, Herbert, Chemische Berichte, 1963, 96, 1234-55

Production Method 4

52900-70-6 52900-70-6
939-19-5 939-19-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  2 - 3 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Inhibition of iNOS by benzimidazole derivatives: synthesis, docking, and biological evaluations
Minhas, Richa; Bansal, Yogita, Medicinal Chemistry (Sharjah, 2022, 18(5), 602-615

Production Method 5

90-02-8 90-02-8
616-34-2 616-34-2
939-19-5 939-19-5
Reaction Conditions
1.1 Reagents: Triethylamine
1.2 Reagents: Sulfuric acid Solvents: Water
Reference
Hydroxycoumarin Derivatives: Novel and Potent α-Glucosidase Inhibitors
Shen, Qiong; Shao, Jia-Liang; Peng, Quan; Zhang, Wan-Jin; Ma, Lin; et al, Journal of Medicinal Chemistry, 2010, 53(23), 8252-8259

Production Method 6

1635-31-0 1635-31-0
939-19-5 939-19-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis and study of substituted coumarins. A facile preparation of D,L-o-tyrosine
Kokotos, George; Tzougraki, Chrysa, Journal of Heterocyclic Chemistry, 1986, 23(1), 87-92

Production Method 7

779-30-6 779-30-6
939-19-5 939-19-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of o-tyrosine and related phenolic acids
Shaw, Kenneth N. F.; McMillan, Armand; Armstrong, Marvin D., Journal of Organic Chemistry, 1956, 21, 601-4

Production Method 8

939-19-5 939-19-5
Reaction Conditions
Reference
Design, synthesis and biological evaluation of coumarin alkylamines as potent and selective dual binding site inhibitors of acetylcholinesterase
Catto, Marco; Pisani, Leonardo; Leonetti, Francesco; Nicolotti, Orazio; Pesce, Paolo; et al, Bioorganic & Medicinal Chemistry, 2013, 21(1), 146-152

Production Method 9

939-19-5 939-19-5
Reaction Conditions
Reference
Product class 4: benzopyranones and benzopyranthiones
Williams, A. C.; Camp, N., Science of Synthesis, 2003, 14, 347-638

Production Method 10

33567-53-2 33567-53-2
939-19-5 939-19-5
334022-88-7 334022-88-7
334022-89-8 334022-89-8
Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane
Reference
Reaction of aryl-2-hydroxypropenoic derivatives with boron tribromide
Dupont, R.; Cotelle, P., Tetrahedron Letters, 2001, 42(4), 597-600

Production Method 11

779-30-6 779-30-6
939-19-5 939-19-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  5 h, reflux
Reference
Novel pharmaceutically active pyranochromene compounds useful as antiviral agents and process of preparation thereof
, India, , ,

Production Method 12

52900-70-6 52900-70-6
939-19-5 939-19-5
Reaction Conditions
1.1 Reagents: Sodium Solvents: Water ;  2 h, reflux
Reference
Synthesis of furano[2,3-c]/pyrrolo[2,3-c]coumarins and synthesis of 1(H)-[1]benzopyrano[3,4-b][1]benzopyrano[3',4'-d]furan-7(H)-ones /1(H)-[1]benzopyrano[3,4-b][1]benzopyrano[3',4'-d]pyrrole-7(H)-ones
Pandya, Mahesh K.; Chhasatia, Mehulsinh R.; Vala, Nileshkumar D.; Parekh, Tapan H., Journal of Drug Delivery and Therapeutics, 2019, 9, 32-42

Production Method 13

2549-08-8 2549-08-8
939-19-5 939-19-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
A facile synthesis of 3-acylaminocoumarins
Tripathy, Pradeep K.; Mukerjee, Arya K., Indian Journal of Chemistry, 1987, (1), 61-2

Production Method 14

207910-76-7 207910-76-7
939-19-5 939-19-5
Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  1 h, rt
1.2 Reagents: Water Solvents: Water ;  30 min, rt
Reference
Antioxidant properties of 3-hydroxycoumarin derivatives
Bailly, Fabrice; Maurin, Cedric; Teissier, Elisabeth; Vezin, Herve; Cotelle, Philippe, Bioorganic & Medicinal Chemistry, 2004, 12(21), 5611-5618

Production Method 15

52900-70-6 52900-70-6
939-19-5 939-19-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  heated
Reference
Novel Coupled Molecules from Active Structural Motifs of Synthetic and Natural Origin as Immunosuppressants
Minhas, Richa; Bansal, Gulshan; Bansal, Yogita, Medicinal Chemistry (Sharjah, 2020, 16(4), 544-554

Production Method 16

23891-02-3 23891-02-3
939-19-5 939-19-5
Reaction Conditions
1.1 Reagents: Cupric chloride Catalysts: Palladium chloride
Reference
Palladium(II) catalyzed oxidation reactions of coumarin derivatives
Mitra, Jayati; Mitra, Alok Kumar, Indian Journal of Chemistry, 1992, (10), 693-5

Production Method 17

1635-31-0 1635-31-0
939-19-5 939-19-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Potassium cyanate
Reference
Some reactions of aminocoumarins
Merchant, J. R.; Martyres, Gail; Venkatesh, M. S., Indian Journal of Chemistry, 1981, (6), 493-5

Production Method 18

939-19-5 939-19-5
Reaction Conditions
Reference
A facile synthesis of 3-hydroxycoumarin
Rajyalakshmi, K.; Srinivasan, V. R., Indian Journal of Chemistry, 1978, (2),

Production Method 19

939-19-5 939-19-5
Reaction Conditions
Reference
3-Hydroxycoumarin
, USSR, , ,

Production Method 20

939-19-5 939-19-5
Reaction Conditions
Reference
Pyran, its analogs, and related compounds. XXV. Reaction of 3-bromocoumarin with amines
Zagorevskii, V. A.; Savel'ev, V. L.; Dudykina, N. V.; Portnova, S. L., Zhurnal Organicheskoi Khimii, 1967, 3(3), 568-74

3-Hydroxycoumarin Raw materials

3-Hydroxycoumarin Preparation Products

3-Hydroxycoumarin Related Literature

Related Categories

939-19-5 (3-Hydroxycoumarin) Related Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司